3-nitro-N-{[(2-phenylethyl)amino]carbonothioyl}benzamide

• IUPAC Name: 3-nitro-N-(2-phenylethylcarbamothioyl)benzamide
• InChI: InChI=1S/C16H15N3O3S/c20-15(13-7-4-8-14(11-13)19(21)22)18-16(23)17-10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H2,17,18,20,23)
• InChI Key: YIVXWCGOGXHJMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol

Description

3-nitro-N-{[(2-phenylethyl)amino]carbonothioyl}benzamide, also known as N-(2-phenylethyl)-3-nitrobenzothioamide (NPEB), is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This molecule belongs to the class of benzamide derivatives and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

NPEB is believed to exert its pharmacological effects by binding to the benzodiazepine site on the GABA-A receptor. This binding enhances the activity of the receptor, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability. Additionally, NPEB has been shown to modulate the activity of other neurotransmitter systems, including the glutamatergic and serotonergic systems.
Biochemical and Physiological Effects:
NPEB has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which is known to have a calming effect on the nervous system. Additionally, NPEB has been shown to decrease the levels of glutamate, which is known to be involved in the pathogenesis of epilepsy and anxiety disorders. NPEB has also been shown to decrease the levels of cortisol, which is a stress hormone that is known to be involved in the pathogenesis of depression.

Advantages and Limitations for Lab Experiments

NPEB has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and its purity can be easily controlled. Additionally, NPEB has been extensively studied in animal models, and its pharmacological effects are well characterized. However, there are also some limitations to the use of NPEB in lab experiments. It has been shown to have a relatively short half-life, which may limit its therapeutic potential. Additionally, the mechanism of action of NPEB is not fully understood, which may limit its development as a therapeutic agent.

Future Directions

There are several future directions for the study of NPEB. One potential direction is to investigate the potential therapeutic applications of NPEB in human subjects. Additionally, further studies are needed to fully understand the mechanism of action of NPEB and to identify potential side effects. Another potential direction is to investigate the potential use of NPEB in combination with other drugs for the treatment of epilepsy, anxiety disorders, and depression. Finally, further studies are needed to identify novel benzamide derivatives that may have improved pharmacological properties compared to NPEB.

Synthesis Methods

The synthesis of NPEB involves the reaction of 3-nitrobenzoyl chloride with 3-nitro-N-{[(2-phenylethyl)amino]carbonothioyl}benzamide(2-phenylethyl)thiourea in the presence of a base. The resulting compound is then treated with hydrochloric acid to obtain NPEB in its pure form. The yield of NPEB is reported to be around 70-80%, and the purity can be further enhanced by recrystallization.

Scientific Research Applications

NPEB has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, anxiolytic, and antidepressant-like effects in animal models. Additionally, NPEB has been shown to modulate the activity of GABA-A receptors, which are known to play a crucial role in the regulation of neuronal excitability. Therefore, NPEB has the potential to be developed as a novel therapeutic agent for the treatment of epilepsy, anxiety disorders, and depression.